Cas no 2138212-22-1 (2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde)

• Product Name: 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde
• CAS No: 2138212-22-1
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 5956964
• PubChem ID: 165456417
• Update Time: 2025-11-01

2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde
• EN300-738925
• 2138212-22-1
• 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde

• Inchi： 1S/C17H19NO2/c1-4-5-20-16-8-14(9-18-10-16)17-7-12(2)15(11-19)6-13(17)3/h6-11H,4-5H2,1-3H3
• InChI Key： OPIYCWUNBOLLLA-UHFFFAOYSA-N
• SMILES： O(CCC)C1=CN=CC(=C1)C1C=C(C)C(C=O)=CC=1C

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde

Introduction to 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde (CAS No. 2138212-22-1)

2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde, identified by the chemical abstracts service number 2138212-22-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This aromatic aldehyde features a benzene ring substituted with two methyl groups at the 2 and 5 positions, and an aldehyde functional group at the 4 position, further modified by a propoxypyridine moiety at the 5 position. The unique structural configuration of this compound makes it a promising candidate for various synthetic applications, particularly in the development of novel bioactive molecules.

The propoxypyridine substituent in 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde introduces a pyridine ring linked to an oxygenated propyl chain. Pyridine derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the propoxy group enhances the solubility and bioavailability of the compound, making it more suitable for pharmacological applications. This structural feature has been extensively studied in recent years, leading to the discovery of several potent drug candidates.

One of the most compelling aspects of 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde is its potential as a key intermediate in the synthesis of more complex molecules. The aldehyde functionality allows for further derivatization through condensation reactions with various nucleophiles, such as amines and hydrazines, to form Schiff bases and hydrazones. These derivatives have been explored for their pharmacological properties, including their ability to interact with biological targets like enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde in the design of novel therapeutic agents. For instance, studies have demonstrated its utility in developing inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegeneration. The benzaldehyde core structure is particularly interesting because it can be modified to produce compounds with enhanced selectivity and potency. Researchers have leveraged computational methods to predict how different substituents might affect the biological activity of 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde, leading to more targeted synthetic strategies.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for pesticides and herbicides. The structural motifs present in 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde are known to contribute to bioactivity against various pests and weeds. By modifying its chemical framework, scientists aim to develop environmentally friendly agrochemicals that are effective yet sustainable.

In terms of synthetic methodologies, 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde can be synthesized through multi-step reactions involving Friedel-Crafts alkylation followed by condensation with propoxypyridine derivatives. Advances in catalytic systems have improved the efficiency and yield of these reactions, making it more feasible to produce this compound on an industrial scale. Green chemistry principles have also been applied to minimize waste and energy consumption during its synthesis.

The pharmacokinetic properties of 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore its pharmacokinetic profile using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies provide valuable insights into how the compound behaves within biological systems.

One notable application of 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with fewer side effects. The benzaldehyde moiety in this compound can be tailored to interact with kinase active sites, making it a versatile scaffold for drug design.

The future prospects for 2,5-Dimethyl-4-(5-propoxypyridin-3-yl)benzaldehyde are promising given its diverse applications across multiple industries. As research continues to uncover new biological activities and synthetic possibilities, this compound is likely to play an increasingly important role in pharmaceuticals and agrochemicals alike. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for society.